Cas no 2228403-34-5 (3-methyl-3-(4-methyl-3-nitrophenoxy)azetidine)

• Product Name: 3-methyl-3-(4-methyl-3-nitrophenoxy)azetidine
• CAS No: 2228403-34-5
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 5849342
• PubChem ID: 165687080
• Update Time: 2025-06-15

3-methyl-3-(4-methyl-3-nitrophenoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-(4-methyl-3-nitrophenoxy)azetidine
• 2228403-34-5
• EN300-1832182

• Inchi： 1S/C11H14N2O3/c1-8-3-4-9(5-10(8)13(14)15)16-11(2)6-12-7-11/h3-5,12H,6-7H2,1-2H3
• InChI Key： GVEHMKHBHYYFAM-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=C(C=1)[N+](=O)[O-])C1(C)CNC1

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.1Ų

Additional information on 3-methyl-3-(4-methyl-3-nitrophenoxy)azetidine

Introduction to 3-methyl-3-(4-methyl-3-nitrophenoxy)azetidine (CAS No. 2228403-34-5) and Its Emerging Applications in Chemical Biology

The compound 3-methyl-3-(4-methyl-3-nitrophenoxy)azetidine (CAS No. 2228403-34-5) represents a fascinating molecule in the realm of chemical biology, characterized by its unique structural framework and potential biological activities. This azetidine derivative, featuring a methyl group at the 3-position and a 4-methyl-3-nitrophenyloxy substituent, has garnered attention due to its distinctive chemical properties and promising applications in pharmaceutical research and drug discovery.

At the core of its significance lies the azetidine ring, a six-membered heterocyclic structure that introduces conformational flexibility while maintaining stability. The presence of the methyl group at the 3-position influences the electronic distribution of the molecule, enhancing its reactivity and interaction with biological targets. Meanwhile, the 4-methyl-3-nitrophenyloxy moiety contributes to hydrophobicity and may modulate binding affinity through hydrophobic interactions or hydrogen bonding, depending on the target protein or receptor.

Recent advancements in computational chemistry have enabled more precise modeling of this compound's interactions with biological systems. Molecular docking studies suggest that 3-methyl-3-(4-methyl-3-nitrophenoxy)azetidine could exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways. This aligns with emerging research indicating that azetidine derivatives may serve as scaffolds for developing novel anti-inflammatory agents, leveraging their ability to disrupt key signaling cascades without significant off-target effects.

In vitro assays have begun to explore the pharmacological potential of this compound, particularly in contexts involving enzyme inhibition. For instance, preliminary data suggest that it may interfere with the activity of lipoxygenase enzymes, which are central to prostaglandin synthesis and play a critical role in inflammatory responses. The nitro group within the phenyl ring further enhances its potential as a pharmacophore, as nitroaromatic compounds are well-documented for their bioactivity across various therapeutic areas.

The synthesis of 3-methyl-3-(4-methyl-3-nitrophenoxy)azetidine presents an intriguing challenge due to the complexity of its functional groups. Traditional synthetic routes involve multi-step organic transformations, including nucleophilic substitution reactions and ring-closure strategies. Recent innovations in catalytic methods have streamlined these processes, improving yield and purity while reducing environmental impact. Such advancements are crucial for scaling up production for further research and potential clinical development.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential for compounds like this that may progress toward therapeutic applications. Quality control measures must be rigorous to guarantee consistency and safety throughout production. Additionally, toxicological assessments are underway to evaluate potential side effects or toxicity profiles, which are critical for assessing feasibility in human trials.

The broader impact of such compounds on drug discovery cannot be overstated. As pharmaceutical companies seek novel molecular entities to address unmet medical needs, molecules like 3-methyl-3-(4-methyl-3-nitrophenoxy)azetidine offer a rich source of inspiration. Their unique structural features provide opportunities for designing drugs with improved efficacy or reduced adverse effects compared to existing treatments.

Future research directions may include exploring analogs of this compound to optimize pharmacokinetic properties or enhance target specificity. Techniques such as structure-activity relationship (SAR) studies will be instrumental in refining the chemical framework to maximize therapeutic potential while minimizing unwanted interactions.

In conclusion, 3-methyl-3-(4-methyl-3-nitrophenoxy)azetidine (CAS No. 2228403-34-5) stands as a compelling example of how innovative molecular design can yield promising candidates for drug development. Its unique structural attributes and preliminary biological activity make it a valuable asset in ongoing efforts to combat inflammatory diseases and other health challenges through targeted pharmacotherapy.